Cas no 141510-98-7 (Piperazine, 1-(3-chlorophenyl)-4-hexyl-)

• Product Name: Piperazine, 1-(3-chlorophenyl)-4-hexyl-
• CAS No: 141510-98-7
• MF: C₁₆H₂₅ClN₂
• MW: 280.836103200912
• CID: 3729655
• PubChem ID: 610696
• Update Time: 2025-06-13

Piperazine, 1-(3-chlorophenyl)-4-hexyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(3-chlorophenyl)-4-hexyl-
• CHEMBL279906
• QTPPYQBUYPBJIC-UHFFFAOYSA-N
• 1-(3-Chlorophenyl)-4-hexylpiperazine
• MS-0535
• CHEBI:93638
• AKOS005108974
• 1-(3-Chloro-phenyl)-4-hexyl-piperazine
• SCHEMBL2214111
• Q27165331
• 141510-98-7
• PD075950
• BRD-K93541117-001-01-4
• BDBM50005135

• Inchi： 1S/C16H25ClN2/c1-2-3-4-5-9-18-10-12-19(13-11-18)16-8-6-7-15(17)14-16/h6-8,14H,2-5,9-13H2,1H3
• InChI Key： QTPPYQBUYPBJIC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)CCN(CCCCCC)CC1

Computed Properties

• Exact Mass: 280.171
• Monoisotopic Mass: 280.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 6.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Piperazine, 1-(3-chlorophenyl)-4-hexyl-

Recent Advances in the Study of Piperazine, 1-(3-chlorophenyl)-4-hexyl- (CAS: 141510-98-7) in Chemical Biology and Pharmaceutical Research

The compound Piperazine, 1-(3-chlorophenyl)-4-hexyl- (CAS: 141510-98-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This piperazine derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

Recent research has focused on the synthesis and optimization of Piperazine, 1-(3-chlorophenyl)-4-hexyl-, with particular emphasis on improving its bioavailability and target specificity. Studies have demonstrated that the hexyl and chlorophenyl substituents play a critical role in modulating the compound's interaction with biological targets, particularly in the central nervous system (CNS). Advanced computational modeling and molecular docking studies have provided insights into the binding affinity of this compound with various receptors, suggesting its potential as a modulator of neurotransmitter systems.

In vitro and in vivo studies have further explored the pharmacological effects of Piperazine, 1-(3-chlorophenyl)-4-hexyl-. Preliminary results indicate that this compound exhibits promising activity in models of neurological disorders, including anxiety and depression. Its ability to cross the blood-brain barrier (BBB) has been a key area of investigation, with recent findings highlighting its favorable pharmacokinetic profile. Researchers have also investigated its metabolic stability and potential drug-drug interactions, which are crucial for its development as a therapeutic agent.

Another significant area of research has been the exploration of Piperazine, 1-(3-chlorophenyl)-4-hexyl- as a potential anticancer agent. Recent studies have shown that this compound can induce apoptosis in certain cancer cell lines, possibly through the modulation of intracellular signaling pathways. The chlorophenyl moiety has been implicated in enhancing the compound's cytotoxic effects, while the hexyl chain appears to contribute to its cellular uptake. These findings have spurred further investigations into its mechanism of action and potential synergies with existing chemotherapeutic agents.

Despite these promising developments, challenges remain in the clinical translation of Piperazine, 1-(3-chlorophenyl)-4-hexyl-. Issues such as dose optimization, long-term safety, and formulation stability need to be addressed in future studies. However, the compound's unique chemical structure and versatile pharmacological profile make it a compelling candidate for further research. Ongoing efforts are focused on refining its synthesis, expanding its therapeutic applications, and exploring its potential in combination therapies.

In conclusion, Piperazine, 1-(3-chlorophenyl)-4-hexyl- (CAS: 141510-98-7) represents a promising avenue for drug discovery and development. Its multifaceted pharmacological effects, coupled with advances in synthetic and analytical techniques, position it as a valuable tool for understanding complex biological systems and developing novel therapeutics. Future research will likely continue to uncover its full potential, paving the way for innovative treatments in neurology, oncology, and beyond.